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Cat. No.: B1277799

Get Quote

Introduction and Compound Profile
2-(Propylamino)benzoic acid is an N-substituted derivative of anthranilic acid. Its structural

motif is of significant interest to researchers in medicinal chemistry and drug development.

Compounds containing the N-arylanthranilic acid scaffold are foundational to a class of Non-

Steroidal Anti-Inflammatory Drugs (NSAIDs), suggesting its potential as a key intermediate or

building block in the synthesis of novel therapeutic agents.[1][2] The presence of both a

carboxylic acid and a secondary amine group makes it a versatile reagent in organic synthesis.

[2]

This document provides a comprehensive standard operating procedure (SOP) for the safe

handling, use, and disposal of 2-(Propylamino)benzoic acid in a laboratory setting. The

protocols herein are designed to provide researchers, scientists, and drug development

professionals with the necessary framework to mitigate risks and ensure experimental integrity.
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A clear understanding of a compound's physical properties is fundamental to its safe handling

and use in experimental design.

Property Value Source

IUPAC Name 2-(propylamino)benzoic acid PubChem[3]

CAS Number 21716-81-4 PubChem[3]

Molecular Formula C₁₀H₁₃NO₂ PubChem[3]

Molecular Weight 179.22 g/mol PubChem[3]

Appearance

White to off-white crystalline

solid or powder (typical for

similar benzoic acid

derivatives)

Inferred from Benzoic Acid[4]

Solubility

Slightly soluble in water;

soluble in organic solvents like

ethanol, chloroform, ether.

Inferred from Benzoic Acid[4]

Hazard Identification and Risk Assessment
While specific toxicological data for 2-(Propylamino)benzoic acid is not thoroughly

established, a robust risk assessment can be formulated by examining the hazards associated

with its parent compound, benzoic acid, and the general class of aromatic amines.[5]

GHS Hazard Classification (Anticipated)
The following classification is based on the known hazards of benzoic acid and aromatic

amines.[6]
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Acute Aquatic Toxicity Category 3 H402: Harmful to aquatic life

Causality: The carboxylic acid moiety contributes to skin and eye irritation, while the aromatic

amine structure necessitates careful handling due to the potential for toxicity associated with

this class of compounds.[5][7] Prolonged or repeated exposure should be avoided.

Standard Operating Procedure for Safe Handling
Adherence to the following procedures is mandatory to minimize exposure and ensure a safe

laboratory environment.

Engineering Controls
The primary line of defense is to control hazards at the source.

Fume Hood: All weighing, handling of the solid, and preparation of solutions must be

conducted in a certified chemical fume hood.[8] This is crucial to prevent the inhalation of

fine dust particles and any potential aerosols generated during handling.[9]

Ventilation: Ensure general laboratory ventilation is adequate. Work areas should be kept

clean and uncluttered to facilitate easy cleanup in case of a spill.[10]

Personal Protective Equipment (PPE)
Appropriate PPE is the final barrier between the researcher and the chemical.[8][11]
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PPE Type Specification Rationale

Eye Protection

Chemical safety goggles with

side shields. A face shield is

required when handling larger

quantities (>10g) or if there is a

significant splash risk.

Protects against dust particles

and splashes, which can

cause serious eye damage.[7]

[12]

Hand Protection

Nitrile gloves (minimum 4 mil

thickness). Inspect for tears or

holes before each use.

Prevents dermal contact.

Aromatic amines can be

absorbed through the skin.[5]

Change gloves immediately if

contaminated.[8]

Body Protection
A flame-resistant lab coat, fully

buttoned.

Protects skin and personal

clothing from contamination.[8]

Footwear
Fully enclosed, non-perforated

shoes.
Protects feet from spills.[10]

Storage Requirements
Proper storage is essential for maintaining chemical integrity and safety.

Container: Store in a tightly sealed, clearly labeled container.[8]

Location: Keep in a cool, dry, and well-ventilated area designated for chemical storage.[11]

Incompatibilities: Store away from strong oxidizing agents, strong bases, and strong acids.[6]

[13]

General Workflow for Handling
The following diagram outlines the mandatory workflow for safely handling 2-
(Propylamino)benzoic acid.
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Caption: General workflow for safe handling of 2-(Propylamino)benzoic acid.
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Experimental Protocols
The following are detailed, step-by-step methodologies for common laboratory procedures

involving 2-(Propylamino)benzoic acid.

Protocol: Weighing and Preparing a Stock Solution
This protocol minimizes the risk of generating and inhaling dust.

Preparation: Assemble all necessary equipment (spatula, weigh boat, volumetric flask,

solvent, etc.) inside the chemical fume hood before retrieving the compound from storage.

Tare Balance: Place a weigh boat on the analytical balance inside the fume hood and tare

the balance.

Weighing: Carefully transfer the desired amount of 2-(Propylamino)benzoic acid from its

storage container to the weigh boat using a clean spatula. Avoid any abrupt movements that

could generate dust.

Transfer: Carefully transfer the weighed solid into the volumetric flask. Use a powder funnel if

necessary.

Rinsing: Rinse the weigh boat with a small amount of the desired solvent, transferring the

rinse into the volumetric flask to ensure a quantitative transfer.

Dissolution: Add approximately half of the final volume of solvent to the flask. Cap and gently

swirl to dissolve the compound. Sonication may be used if necessary.

Dilution: Once fully dissolved, dilute the solution to the final volume with the solvent, ensuring

the meniscus aligns with the calibration mark.

Mixing: Cap and invert the flask several times to ensure the solution is homogeneous.

Labeling: Immediately label the flask with the compound name, concentration, solvent, and

date of preparation.

Cleanup: Decontaminate the spatula and work surface. Dispose of the used weigh boat and

any contaminated wipes in the designated solid chemical waste container.[9]
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Protocol: Use in a Synthetic Reaction (Ullmann
Condensation Example)
This protocol outlines the use of 2-(Propylamino)benzoic acid in a typical synthetic

application, based on similar reported syntheses.[14]

Setup: Assemble a clean, dry round-bottom flask with a magnetic stir bar and a reflux

condenser in the fume hood. Ensure a stable heat source (e.g., heating mantle) is in place.

Reagent Addition (Solids): To the flask, add 2-bromobenzoic acid (or other aryl halide),

potassium carbonate, and a copper catalyst.

Reagent Addition (Liquid): Add the solvent (e.g., N,N-dimethylformamide) and propylamine.

Inert Atmosphere: Purge the reaction vessel with an inert gas (e.g., nitrogen or argon) if the

reaction is sensitive to air or moisture.

Heating: Begin stirring and slowly heat the reaction mixture to the desired temperature (e.g.,

25-100°C, depending on specific conditions).

Monitoring: Monitor the reaction progress using an appropriate analytical technique, such as

Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[15]

Workup: Once the reaction is complete, cool the mixture to room temperature. Proceed with

the appropriate aqueous workup and extraction procedures to isolate the crude 2-
(Propylamino)benzoic acid.

Purification: Purify the crude product using techniques such as recrystallization or column

chromatography.

Emergency Procedures
Immediate and correct response to an emergency is critical.

Emergency Response Decision Tree
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Spill Response Exposure Response Fire Response

Emergency Event

Chemical Spill Personal Exposure Fire

Alert others in the area Remove contaminated clothing Activate fire alarm

Evacuate if large or volatile

Contain with absorbent material

Clean up using spill kit

Dispose of waste as hazardous

Skin Contact:
Flush with water for 15 min.

Eye Contact:
Flush with eyewash for 15 min.

Inhalation:
Move to fresh air.

Seek Immediate Medical Attention

Evacuate the area

If small and trained,
use CO2 or dry chemical extinguisher

Click to download full resolution via product page

Caption: Decision tree for emergency response procedures.

Specific First-Aid Measures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek medical attention.[12][16]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention from an ophthalmologist.[7]

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[12]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[12]

Waste Disposal
All chemical waste must be handled and disposed of in accordance with local, regional, and

national regulations.[5][17]

Chemical Waste: Unused 2-(Propylamino)benzoic acid and solutions containing it must be

collected in a designated, labeled hazardous waste container. Do not mix with other waste

streams unless compatibility is confirmed.

Contaminated Materials: All disposable items that have come into contact with the chemical,

such as gloves, weigh boats, and paper towels, must be disposed of in a designated solid

hazardous waste container.[17]

Empty Containers: Handle uncleaned, empty containers as you would the product itself. Do

not rinse into the sanitary sewer system.
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Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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